Cas no 24667-21-8 (Glycyl-D-asparagine)

• Product Name: Glycyl-D-asparagine
• CAS No: 24667-21-8
• MF: C₆H₁₁N₃O₄
• MW: 189.169241189957
• MDL: MFCD00069939
• CID: 278222
• PubChem ID: 87570317
• Update Time: 2025-08-04

Glycyl-D-asparagine Chemical and Physical Properties

Names and Identifiers

• Nα-Glycyl-D-asparagine
• Nalpha-Glycyl-D-asparagine
• (2R)-4-amino-2-[(2-aminoacetyl)amino]-4-oxobutanoic acid
• (R)-4-Amino-2-(2-aminoacetamido)-4-oxobutanoic acid
• Glycyl-D-asparagine
• (2R)-4-amino-2-[(ammonioacetyl)amino]-4-oxobutanoate
• D-asparagine, glycyl-
• H-Gly-D-Asn-OH
• FUESBOMYALLFNI-GSVOUGTGSA-N
• 1889AB
• AX8132253
• G0116
• T72152
• (2R)-2-(2-AMINOACETAMIDO)-3-CARBAMOYLPROPANOIC ACID
• 24667-21-8
• ZAA66721
• AKOS015855075
• N+/--Glycyl-D-asparagine
• AS-57536
• MFCD00069939

• MDL： MFCD00069939
• Inchi： 1S/C6H11N3O4/c7-2-5(11)9-3(6(12)13)1-4(8)10/h3H,1-2,7H2,(H2,8,10)(H,9,11)(H,12,13)/t3-/m1/s1
• InChI Key： FUESBOMYALLFNI-GSVOUGTGSA-N
• SMILES： OC([C@@H](CC(N)=O)NC(CN)=O)=O

Computed Properties

• Exact Mass: 189.07503
• Monoisotopic Mass: 189.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -4.9
• Topological Polar Surface Area: 136

Experimental Properties

• Color/Form: Not determined
• Refractive Index: 7 ° (C=9, H2O)
• Water Partition Coefficient: almost transparency
• PSA: 135.51
• pka: 2.942(at 25℃)
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Glycyl-D-asparagine

Glycyl-D-asparagine (CAS No. 24667-21-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Glycyl-D-asparagine, chemically designated as Glycyl-D-asparagine with the CAS number CAS No. 24667-21-8, is a significant compound in the realm of chemical and pharmaceutical research. This amino acid derivative has garnered considerable attention due to its unique structural properties and diverse applications in biochemical processes, drug development, and therapeutic interventions. The compound's distinct configuration, featuring a glycine residue linked to a D-asparagine moiety, imparts it with specific functionalities that make it invaluable in various scientific and medical contexts.

The synthesis and characterization of Glycyl-D-asparagine have been subjects of extensive study, particularly in the context of peptide mimetics and enzyme inhibitors. Its structural motif allows for precise modulation of biological interactions, making it a promising candidate for targeted therapies. Recent advancements in synthetic methodologies have enabled the production of high-purity Glycyl-D-asparagine, facilitating its integration into complex biochemical assays and pharmaceutical formulations.

In the field of drug development, Glycyl-D-asparagine has been explored as a potential modulator of proteolytic enzymes and inflammatory pathways. Its ability to interact with specific enzymes without causing significant off-target effects has made it a focus of interest for researchers aiming to develop novel therapeutic agents. For instance, studies have demonstrated its efficacy in inhibiting certain proteases involved in pathological conditions such as cancer and neurodegenerative diseases. The compound's unique stereochemistry, particularly the D-form of asparagine, plays a crucial role in determining its binding affinity and specificity to biological targets.

The role of Glycyl-D-asparagine in peptide-based therapies has also been extensively investigated. Peptides are increasingly recognized for their therapeutic potential due to their ability to mimic natural bioactive molecules and target specific cellular pathways. By incorporating Glycyl-D-asparagine into peptide sequences, researchers can enhance the stability, bioavailability, and pharmacokinetic properties of these therapeutic agents. This approach has led to the development of novel peptidomimetics with improved efficacy and reduced immunogenicity.

Furthermore, the application of computational modeling and molecular dynamics simulations has provided deeper insights into the interactions between Glycyl-D-asparagine and biological targets. These computational techniques have enabled researchers to predict binding affinities, optimize molecular structures, and design derivatives with enhanced functionalities. Such advancements have not only accelerated the drug discovery process but also facilitated the rational design of targeted therapies tailored to specific patient populations.

The pharmacological profile of Glycyl-D-asparagine has been further elucidated through preclinical studies conducted in various animal models. These studies have highlighted its potential in modulating immune responses, reducing inflammation, and inhibiting tumor growth. The compound's ability to interact with immune cells and modulate cytokine production has made it a candidate for immunotherapeutic applications. Additionally, its role in preventing protein aggregation and enhancing protein degradation has opened new avenues for treating neurodegenerative disorders such as Alzheimer's disease.

The industrial production of Glycyl-D-asparagine has also seen significant advancements, driven by the demand for high-purity compounds for research and therapeutic purposes. Modern biotechnological approaches, including enzymatic synthesis and fermentation processes, have enabled the scalable production of this compound with minimal environmental impact. These sustainable manufacturing methods align with the growing emphasis on green chemistry principles in pharmaceutical production.

In conclusion, Glycyl-D-asparagine (CAS No. 24667-21-8) represents a fascinating compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing innovative therapeutics targeting various diseases. As research continues to uncover new aspects of its functionality, it is expected that this compound will play an increasingly important role in future medical treatments.